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Compound of Interest

Compound Name: Allyloxytrimethylsilane

Cat. No.: B091556

An In-depth Technical Guide to the Physical
Properties of Allyloxytrimethylsilane

This guide provides a comprehensive overview of the key physical properties of
allyloxytrimethylsilane, with a specific focus on its boiling point and density. The information
is tailored for researchers, scientists, and professionals in drug development who require
precise data and methodologies for their work with this organosilicon compound.

Physical Properties of Allyloxytrimethylsilane

Allyloxytrimethylsilane is a clear, colorless liquid.[1][2] Its primary physical characteristics are
summarized in the table below.

Physical Property Value Conditions
- ] at standard atmospheric
Boiling Point 100-102 °C
pressure

at standard atmospheric
373.00 K (99.85 °C)

pressure
Density 0.773 g/mL at 25 °C

Data sourced from multiple chemical suppliers and databases.[1][2][3][4][5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b091556?utm_src=pdf-interest
https://www.benchchem.com/product/b091556?utm_src=pdf-body
https://www.benchchem.com/product/b091556?utm_src=pdf-body
https://www.benchchem.com/product/b091556?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.chemical-suppliers.eu/enp/allyloxytrimethylsilane-PX60143
https://www.lookchem.com/404.htm
https://www.chemical-suppliers.eu/enp/allyloxytrimethylsilane-PX60143
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1226821.htm
https://www.chemeo.com/cid/17-786-1/Allyloxytrimethylsilane.pdf
https://www.chemeo.com/cid/17-786-1/Allyloxytrimethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the
boiling point and density of a liquid compound such as allyloxytrimethylsilane.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[6] For a compound like allyloxytrimethylsilane, a
standard method for determining the boiling point at atmospheric pressure is distillation.

Apparatus:

A round-bottom flask

o Adistillation head with a port for a thermometer

e A condenser

¢ Areceiving flask

e A heating mantle or oil bath

¢ A calibrated thermometer

» Boiling chips

Procedure:

o Asample of allyloxytrimethylsilane is placed in the round-bottom flask along with a few
boiling chips to ensure smooth boiling.

o The distillation apparatus is assembled. The thermometer bulb is positioned so that the top
of the bulb is level with the side arm of the distillation head leading to the condenser.

e The heating mantle is turned on and the liquid is heated to a gentle boil.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b091556?utm_src=pdf-body
https://www.proprep.com/questions/what-is-the-boiling-point-of-sih4-silane-and-how-is-it-determined
https://www.benchchem.com/product/b091556?utm_src=pdf-body
https://www.benchchem.com/product/b091556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e As the vapor rises and surrounds the thermometer bulb, the temperature reading will
increase and eventually stabilize.

e The constant temperature at which the liquid is actively boiling and condensing is recorded
as the boiling point. It is crucial to record the atmospheric pressure at the time of the
measurement, as boiling point is pressure-dependent.

2. Determination of Density

The density of a substance is its mass per unit volume. For liquids like
allyloxytrimethylsilane, a pycnometer is a commonly used and precise instrument for this
measurement.[7]

Apparatus:

A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

An analytical balance

A constant temperature water bath

The liquid sample (allyloxytrimethylsilane)

A reference liquid with a known density (e.g., deionized water)
Procedure:
e The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

o The pycnometer is then filled with deionized water and placed in a constant temperature
water bath (e.qg., at 25 °C) until it reaches thermal equilibrium.

e Any excess water is removed, and the outside of the pycnometer is carefully dried. The
pycnometer filled with water is then weighed.

e The pycnometer is emptied, cleaned, and thoroughly dried.
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» The pycnometer is then filled with allyloxytrimethylsilane and placed in the constant
temperature water bath to reach the same temperature.

 After drying the exterior, the pycnometer filled with the sample is weighed.
e The density of allyloxytrimethylsilane is calculated using the following formula:

Density of sample = (mass of sample / mass of water) * density of water at the measurement
temperature

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b091556?utm_src=pdf-body-img
https://www.benchchem.com/product/b091556?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. lookchem.com [lookchem.com]

o 2. Allyloxytrimethylsilane | CAS 18146-00-4 | Chemical-Suppliers [chemical-suppliers.eu]
e 3. ALLYLOXYTRIMETHYLSILANE | 18146-00-4 [chemicalbook.com]

e 4. chemeo.com [chemeo.com]

5. Allyloxytrimethylsilane (CAS 18146-00-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

e 6. proprep.com [proprep.com]
e 7. m.youtube.com [m.youtube.com]

« To cite this document: BenchChem. [Physical properties of allyloxytrimethylsilane including
boiling point and density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091556#physical-properties-of-
allyloxytrimethylsilane-including-boiling-point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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